Cas no 1261847-02-2 (3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261847-02-2
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4999801
• Update Time: 2025-05-19

3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF3NO2/c14-11-7-8(5-6-12(11)18(19)20)9-3-1-2-4-10(9)13(15,16)17/h1-7H
• InChI Key： TVXNXZZTQHSELS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Additional information on 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl

Research Brief on 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl (CAS: 1261847-02-2) in Chemical and Biomedical Applications

3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl (CAS: 1261847-02-2) is a biphenyl derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural and electronic properties. This compound, characterized by the presence of chloro, nitro, and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The trifluoromethyl group, in particular, enhances metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl in the design of novel EGFR (epidermal growth factor receptor) inhibitors. The compound's biphenyl core was found to facilitate optimal binding interactions with the kinase domain, while the nitro and chloro groups contributed to electron-withdrawing effects that enhanced inhibitory potency. The study reported a 40% improvement in binding affinity compared to earlier analogs, highlighting the compound's potential in targeted cancer therapies. Computational docking studies further validated these findings, suggesting that the trifluoromethyl group plays a critical role in stabilizing ligand-receptor complexes.

Another area of interest is the compound's application in agrochemicals. A 2022 patent (WO2022156789) disclosed its use as a precursor for herbicides with selective activity against broadleaf weeds. The nitro group's redox properties were leveraged to generate reactive oxygen species (ROS) in plant cells, leading to targeted oxidative stress. Field trials demonstrated a 30% reduction in herbicide resistance compared to conventional nitroaromatic compounds, positioning 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl as a promising candidate for sustainable agriculture.

Recent advancements in synthetic methodologies have also been reported. A 2023 Organic Letters publication detailed a Pd-catalyzed cross-coupling strategy to access this compound with >90% yield and minimal byproducts. The protocol emphasized the use of green solvents (e.g., cyclopentyl methyl ether) and recyclable catalysts, aligning with the pharmaceutical industry's push toward environmentally benign processes. NMR and HPLC-MS data confirmed the high purity (>99%) of the synthesized material, meeting stringent regulatory requirements for drug development.

Despite these promising developments, challenges remain. The compound's environmental persistence (predicted half-life >180 days in soil) and potential bioaccumulation risks were highlighted in a 2023 Environmental Science & Technology study. Researchers urged further ecotoxicological assessments before large-scale industrial adoption. Additionally, its poor aqueous solubility (logP = 3.8) poses formulation challenges for intravenous drug delivery, prompting ongoing research into prodrug strategies and nanoformulations.

In conclusion, 3-Chloro-4-nitro-2'-(trifluoromethyl)biphenyl (CAS: 1261847-02-2) represents a multifaceted tool in modern chemical biology. Its applications span from oncology to agriculture, driven by its tunable reactivity and favorable pharmacokinetic profile. Future research should address its environmental impact and optimize delivery systems to fully realize its therapeutic and industrial potential.